Cas no 959238-04-1 (4-Chloro-2,7-bis(trifluoromethyl)quinazoline)

4-Chloro-2,7-bis(trifluoromethyl)quinazoline structure
959238-04-1 structure
Product Name:4-Chloro-2,7-bis(trifluoromethyl)quinazoline
CAS No:959238-04-1
MF:C10H3ClF6N2
MW:300.587641954422
CID:1082641
PubChem ID:34176275
Update Time:2025-04-20

4-Chloro-2,7-bis(trifluoromethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2,7-bis(trifluoromethyl)quinazoline
    • DTXSID701258362
    • 959238-04-1
    • DS-016811
    • Inchi: 1S/C10H3ClF6N2/c11-7-5-2-1-4(9(12,13)14)3-6(5)18-8(19-7)10(15,16)17/h1-3H
    • InChI Key: QZMMXNPFCLSURE-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC(C(F)(F)F)=CC2=NC(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 299.9888948g/mol
  • Monoisotopic Mass: 299.9888948g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 25.8Ų
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